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AMG319 modulates the tumor microenvironment by preferentially targeting regulatory T cells (Tregs),
which enhances the activity of cytotoxic immune populations. The table below summarizes the key cellular
changes observed in a human phase II trial for head and neck squamous cell carcinoma (HNSCC) and

supporting mouse studies [1] [2].

Immune Cell Population Observed Change with AMG319 Associated Experimental Evidence

| Regulatory T Cells (Tregs) | | Abundance in tumor tissue [1]. | Systemic levels (spleen, colon in mice)
[1]. - Rapid normalization after treatment cessation [1]. | IHC on tumor samples; scRNA-seq of Tregs from
multiple tissues in mice [1]. | | CD8+ T Cells | t Cytotoxic potential [1]. t Expression of IFNG, GZMB,
PRF1 [1]. 1 Proliferation (Ki67) and activation (PD-1, TOX) [1]. | Bulk RNA-seq of sorted CD8+ T cells;
scRNA-seq of tumor-infiltrating T cells [1]. | | CD4+ T Cells | t Cytotoxic gene expression (GZMB, PRF1)
[1]. t Clonal expansion [1]. | scRNA-seq of tumor-infiltrating T cells [1]. | | Pathogenic T Cells
(Th17/TC17) | + Expansion in colonic tissue linked to irAEs (mouse model). — This effect was curbed by

intermittent dosing [1]. | scRNA-seq analysis of colonic tissue [1]. |

Clinical Trial Data and Dosing
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The following table summarizes efficacy and adverse event data from the neoadjuvant phase II trial of
AMG319 in HNSCC, which highlights its potent immunomodulatory effects and the associated toxicity
challenge [1].

AMG 319 (300

Parameter AMG 319 (400 mg dail Placebo
( g y) mg daily)
Patients with irAEs Leading 9 out of 15 (60%) [1] 3 outof 6 (50%)  Not reported
to Discontinuation [1]
Most Common irAEs Rash (25%), Diarrhea (28%), Similar irAE Rash (4%),
Transaminitis (14%) [1] profile [1] Diarrhea (1%) [1]
Median Time to irAE Onset 9 days [1] Information Not applicable
combined
Pathological Response 2 partial responses, 1 Information Not reported
(Sample Size Limited) complete pathological combined

response [1]

Key Experimental Protocols

For reproducibility, here are the methodologies used in the cited research to generate the data above [1] [2]:

¢ Clinical Trial Design: A neoadjuvant, double-blind, placebo-controlled randomized phase Il trial
in treatment-naive patients with resectable HNSCC. Patients received AMG319 or placebo daily
before surgery [1].

e Tumor Microenvironment Analysis:

o RNA Sequencing: Bulk RNA-seq was performed on whole tumor samples and on FACS-
sorted tumor-infiltrating CD8+ T cells to identify differentially expressed genes [1].

o Single-Cell RNA Sequencing (scRNA-seq): scRNA-seq was conducted on T cells from
human tumors and on Tregs isolated from tumor, spleen, and colon of mouse models to identify
subset-specific changes and heterogeneity [1].

¢ Immunophenotyping:

o Immunohistochemistry (IHC): Used to quantify and localize immune cells (e.g., FoxP3+

Tregs) in formalin-fixed, paraffin-embedded (FFPE) human and mouse tumor tissues [1].
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o Flow Cytometry: Employed to analyze immune cell populations and activation markers in
peripheral blood and single-cell suspensions from tissues [1].

Mechanism of Action and Dosing Strategy

The diagrams below, generated using Graphviz, illustrate the mechanistic rationale for intermittent PI3K$

inhibition.

Research Implications and Future Directions

The data demonstrates that AMG319 is a powerful tool for reprogramming the immunosuppressive tumor
microenvironment by selectively depleting Tregs. However, the high incidence of irAEs with continuous

dosing poses a significant clinical challenge [1].

e Overcoming Toxicity: The preclinical finding that intermittent dosing can uncouple anti-tumor
efficacy from severe toxicity (particularly colitis) is a critical advancement [1]. This suggests that
alternative scheduling should be a primary focus in future clinical development of PI3Kd inhibitors for
solid tumors.

¢ Informed Decision-Making: When comparing AMG319 to other immunotherapies, researchers
should consider its unique mechanism of action—systemic Treg depletion—alongside the need for
optimized dosing regimens to achieve a favorable therapeutic index.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b548989#amg319-tumor-infiltrating-immune-cell-changes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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